Cas no 369625-94-5 (1-Piperazinebutanol, a,a-dimethyl-)

• Product Name: 1-Piperazinebutanol, a,a-dimethyl-
• CAS No: 369625-94-5
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 297630
• PubChem ID: 12052556
• Update Time: 2025-04-19

1-Piperazinebutanol, a,a-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinebutanol, a,a-dimethyl-
• 2-METHYL-5-PIPERAZIN-1-YLPENTAN-2-OL
• 1-Piperazinebutanol,-alpha-,-alpha--dimethyl-(9CI)
• alpha,alpha-Dimethyl-1-piperazinebutanol
• DTXSID701301658
• 369625-94-5

• Inchi： 1S/C10H22N2O/c1-10(2,13)4-3-7-12-8-5-11-6-9-12/h11,13H,3-9H2,1-2H3
• InChI Key： XELPFLRTZSGYGH-UHFFFAOYSA-N
• SMILES： OC(C)(C)CCCN1CCNCC1

Computed Properties

• Exact Mass: 186.173213330g/mol
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.5Ų